Cas no 81370-61-8 ( )

• Product name: &nbsp
• CAS No: 81370-61-8
• MF: C₁₉H₂₆O₆
• MW: 350.406146526337
• CID: 986702
• PubChem ID: 5384159

  Chemical and Physical Properties

Names and Identifiers

• 15-(crotonyloxy)scirpene-3α,4β-diol
• Trichothec-9-ene-3,15-triol, 12,13-epoxy-, 15-(2-butenoate), (3.alpha.,4.beta.)-
• 81370-61-8
• DTXSID60419497
• NSC-310653
• NSC310653
•  

• Inchi： InChI=1S/C19H26O6/c1-4-5-13(20)23-9-18-7-6-11(2)8-12(18)25-16-14(21)15(22)17(18,3)19(16)10-24-19/h4-5,8,12,14-16,21-22H,6-7,9-10H2,1-3H3/b5-4+/t12-,14-,15-,16-,17-,18-,19-/m1/s1
• InChI Key： ORAQYSGSYNTZIN-WWXZXVKYSA-N
• SMILES： CC=CC(=O)OCC12CCC(=CC1OC3C(C(C2(C34CO4)C)O)O)C

Computed Properties

• Exact Mass: 350.17293854g/mol
• Monoisotopic Mass: 350.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų
• XLogP3: 0.4